N-(2,5-dimethylphenyl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H23N3OS/c1-14-8-9-16(3)18(12-14)23-20(25)13-26-21-22-10-11-24(21)19-7-5-6-15(2)17(19)4/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key: CVOJLHFIUGTXBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3C)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

• Synthesis and Anticancer Activity: A study synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives and investigated their anticancer activities against a panel of 60 different human tumor cell lines. Compounds showed reasonable activity against screened cancer types, particularly high activity against melanoma-type cell lines (M. Duran, Ş. Demirayak, 2012).
• Antibacterial Agents: Derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, including structures resembling the compound , were synthesized and examined for their antibacterial activity, indicating significant activity (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Chemical Synthesis and Characterization

• Synthesis and Characterization: Research focused on the synthesis and characterization of compounds with structural similarities, exploring their synthesis methods and chemical properties. These studies provide insights into the molecular structure and potential applications of such compounds in various fields (P. Yu, Jun Hu, Rong Wan, Xi Li, Shanlong Zheng, Yanhua Xu, 2014).
• Luminescence Sensing: Lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate have been synthesized and shown to have potential as fluorescence sensors for benzaldehyde-based derivatives, indicating a broader application in sensing technologies (B. Shi, Yuanhao Zhong, Lili Guo, Gang Li, 2015).